Cas no 69604-06-4 (2-Benzofurancarboxylic acid, 4-nitro-)

2-Benzofurancarboxylic acid, 4-nitro- structure
69604-06-4 structure
Product Name:2-Benzofurancarboxylic acid, 4-nitro-
CAS No:69604-06-4
MF:C9H5NO5
MW:207.14
CID:5112068
Update Time:2022-11-14

2-Benzofurancarboxylic acid, 4-nitro- Chemical and Physical Properties

Names and Identifiers

    • KQGSYGMNOYWEQP-UHFFFAOYSA-N
    • 2-Benzofurancarboxylic acid, 4-nitro-
    • Inchi: 1S/C9H5NO5/c11-9(12)8-4-5-6(10(13)14)2-1-3-7(5)15-8/h1-4H,(H,11,12)
    • InChI Key: KQGSYGMNOYWEQP-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC([N+]([O-])=O)=C2C=C1C(O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
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